Cas no 62810-11-1 (Acetic acid, [3-(2-thienylcarbonyl)phenoxy]-)

Acetic acid, [3-(2-thienylcarbonyl)phenoxy]- structure
62810-11-1 structure
Product Name:Acetic acid, [3-(2-thienylcarbonyl)phenoxy]-
CAS No:62810-11-1
MF:C13H10O4S
MW:262.281102657318
CID:430684
PubChem ID:71382542
Update Time:2025-04-19

Acetic acid, [3-(2-thienylcarbonyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [3-(2-thienylcarbonyl)phenoxy]-
    • 2-[3-(thiophene-2-carbonyl)phenoxy]acetic acid
    • 62810-11-1
    • [3-(Thiophene-2-carbonyl)phenoxy]acetic acid
    • DTXSID50804919
    • Inchi: 1S/C13H10O4S/c14-12(15)8-17-10-4-1-3-9(7-10)13(16)11-5-2-6-18-11/h1-7H,8H2,(H,14,15)
    • InChI Key: IABZQGAZWFJIEG-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C1C=CC=C(C=1)OCC(=O)O)=O

Computed Properties

  • Exact Mass: 262.03
  • Monoisotopic Mass: 262.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 63.6
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